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Introduction: The Strategic Importance of 2-(2-Aminopropan-2-yl)aniline in Modern Synthesis

2-(2-Aminopropan-2-yl)aniline, identified by its CAS number 229326-17-4, is a substituted

aniline derivative that is emerging as a valuable building block in medicinal chemistry and

materials science.[1][2][3][4] Its unique molecular architecture, featuring a tertiary amine and a

primary aniline on an aromatic scaffold, presents a versatile platform for the synthesis of

complex molecules. The strategic placement of these functional groups allows for selective

reactions, making it an attractive starting material for generating libraries of novel compounds,

particularly in the development of new therapeutic agents and functional polymers.[5][6]

This guide provides drug development professionals and researchers with a comprehensive

framework for sourcing, qualifying, and utilizing 2-(2-Aminopropan-2-yl)aniline. We will delve

into the landscape of commercial suppliers, establish rigorous quality control protocols, and

provide actionable insights to ensure the integrity and reproducibility of your research.

Part 1: Commercial Supplier Landscape
The selection of a reliable chemical supplier is the foundational step for any successful

research campaign. The quality and purity of starting materials directly impact experimental
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outcomes, influencing everything from reaction yields to biological assay results. Below is a

comparative analysis of commercial suppliers offering 2-(2-Aminopropan-2-yl)aniline.

Table 1: Comparative Analysis of Commercial Suppliers
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Supplier
Product
Identifier

CAS
Number

Purity
Available
Quantities

Notes

Sigma-

Aldrich

Enamine-

ENA4575113

51

229326-17-4 Not specified Inquire

A leading

global

supplier

known for

extensive

documentatio

n and quality

control.

Biosynth EJA32617 229326-17-4 Not specified Inquire

Offers a

"Price Match"

guarantee

and positions

the

compound as

a "versatile

small

molecule

scaffold". For

research

purposes

only.[1]

BLDpharm BLD-110248 229326-17-4 Not specified Inquire

Mentions the

availability of

cold-chain

transportation

, which may

be relevant

for stability.[2]

American

Elements

2-(2-

aminopropan-

2-yl)aniline

229326-17-4 Can be

produced in

high and

ultra-high

purity forms

Bulk

quantities

available

Specializes in

high-purity

materials and

can produce

to customer
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(99% to

99.999%+)

specifications

.[3]

ChemUnivers

e
P56180 229326-17-4 95% Inquire

Provides a

specific purity

level, which is

crucial for

initial

assessment.

[4]

Expert Insight: When selecting a supplier, it is imperative to look beyond price. Request a

Certificate of Analysis (CoA) for the specific lot you intend to purchase. A comprehensive CoA

should include identity verification (e.g., by NMR or MS) and a purity assessment (e.g., by

HPLC or GC). For GMP or preclinical studies, a supplier's quality management system and

regulatory compliance are paramount.

Part 2: Supplier Selection and Incoming Quality
Control Workflow
A systematic approach to supplier qualification and incoming material verification is essential to

de-risk your research and ensure reproducibility. The following workflow diagram illustrates a

best-practice model.
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Caption: A two-phase workflow for supplier qualification and incoming material verification.
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Part 3: Essential Analytical Protocols for Compound
Verification
Independent verification of the identity and purity of 2-(2-Aminopropan-2-yl)aniline is a non-

negotiable step. The following protocols are based on established methods for the analysis of

aniline derivatives and serve as a robust starting point for your internal quality control.[7][8]

Protocol 1: Identity Verification by ¹H NMR Spectroscopy
Principle: Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information

about the molecular structure of a compound, confirming the presence of key functional groups

and their connectivity.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of 2-(2-Aminopropan-2-yl)aniline and

dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Instrumentation: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR

spectrometer.

Data Analysis:

Aromatic Protons: Expect a complex multiplet pattern in the aromatic region (~6.5-7.5

ppm) corresponding to the four protons on the aniline ring.

Amine Protons: The protons of the primary amine (NH₂) and the aniline (NH₂) will appear

as broad singlets. Their chemical shift can vary depending on the solvent and

concentration.

Methyl Protons: A sharp singlet corresponding to the six protons of the two methyl groups

on the propane chain should be observed in the aliphatic region (~1.0-1.5 ppm).

Integration: The integral ratios of these peaks should correspond to the number of protons

in each environment (e.g., 4H for aromatic, 2H for NH₂, 2H for aniline NH₂, 6H for methyl

groups).
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Protocol 2: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
Principle: HPLC separates components of a mixture based on their differential partitioning

between a stationary phase and a mobile phase. This technique is ideal for quantifying the

purity of the main compound and detecting non-volatile impurities.

Methodology:

Sample Preparation: Prepare a stock solution of 2-(2-Aminopropan-2-yl)aniline at 1 mg/mL

in a suitable solvent (e.g., acetonitrile). Further dilute to a working concentration of 0.1

mg/mL with the mobile phase.[8]

Chromatographic Conditions (Starting Point):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[8]

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid or trifluoroacetic

acid. For example, a linear gradient from 10% to 90% acetonitrile over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength where the aniline chromophore absorbs, typically

around 254 nm.

Column Temperature: 30 °C.[8]

Data Analysis: Calculate the purity by determining the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Part 4: Health and Safety Considerations
Aniline and its derivatives are classified as hazardous materials and must be handled with

appropriate precautions.[9][10][11]

Summary of Hazards:
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Toxicity: Aniline derivatives are often toxic if swallowed, inhaled, or in contact with skin.[9]

They can cause damage to organs through prolonged or repeated exposure.[9][11]

Irritation: These compounds can cause severe skin burns and serious eye damage.

Flammability: 2-(2-Aminopropan-2-yl)aniline is a combustible liquid. Keep away from heat,

sparks, and open flames.[9][12]

Handling and Personal Protective Equipment (PPE):

Always handle this compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

In case of contact, immediately flush the affected area with plenty of water and seek medical

attention.[10]

The following diagram illustrates the necessary controls when handling aniline-based

compounds.
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Hierarchy of Controls for Safe Handling

Elimination/Substitution
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Engineering Controls
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Personal Protective Equipment (PPE)
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Caption: Hierarchy of controls for handling hazardous chemicals like 2-(2-Aminopropan-2-
yl)aniline.

Conclusion
Sourcing high-quality 2-(2-Aminopropan-2-yl)aniline is a critical first step for researchers

aiming to leverage its synthetic potential. By implementing a robust supplier qualification

process, conducting thorough in-house analytical verification, and adhering to strict safety

protocols, scientists can ensure the reliability and integrity of their experimental work. This

methodical approach minimizes variability, enhances reproducibility, and ultimately accelerates

the pace of discovery in drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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